Cas no 317335-26-5 (N-Methoxy-N-methylpyrazine-2-carboxamide)

• Product Name: N-Methoxy-N-methylpyrazine-2-carboxamide
• CAS No: 317335-26-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD06804574
• CID: 301192
• PubChem ID: 22613131
• Update Time: 2025-05-27

N-Methoxy-N-methylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-N-methylpyrazine-2-carboxamide
• 2-Pyrazinecarboxamide,N-methoxy-N-methyl-
• N-Methoxy-N-methyl-pyrazine-2-carboxamide
• N-methoxy-N-methyl-2-pyrazinecarboxamide
• JIHLDFSGBWILSR-UHFFFAOYSA-N
• AKOS008953209
• FT-0719305
• MFCD06804574
• W13268
• J-523624
• Pyrazine-2-carboxylic Acid Methoxy-Methyl-Amide
• F1903-0208
• SY024187
• DTXSID20626923
• CS-0047033
• AB30430
• AS-65060
• 317335-26-5
• A820969
• CON(C)C(=O)C1=NC=CN=C1
• SCHEMBL2311114
• DB-068512

• MDL： MFCD06804574
• Inchi： 1S/C7H9N3O2/c1-10(12-2)7(11)6-5-8-3-4-9-6/h3-5H,1-2H3
• InChI Key： JIHLDFSGBWILSR-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 167.06900
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.215
• Boiling Point: 328.6 ℃ at 760 mmHg
• Flash Point: 152.5 °C
• PSA: 55.32000
• LogP: 0.11000

Additional information on N-Methoxy-N-methylpyrazine-2-carboxamide

Research Brief on N-Methoxy-N-methylpyrazine-2-carboxamide (CAS: 317335-26-5) in Chemical Biology and Pharmaceutical Applications

N-Methoxy-N-methylpyrazine-2-carboxamide (CAS: 317335-26-5) is a specialized chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases.

The compound's molecular structure, featuring a pyrazine core with methoxy and methylamide substituents, makes it a versatile building block in organic synthesis. Researchers have leveraged its reactivity to create derivatives with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of kinase inhibitors, which are crucial for cancer therapy. The study demonstrated that derivatives of N-Methoxy-N-methylpyrazine-2-carboxamide exhibited promising inhibitory activity against specific kinase targets, suggesting its potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibitor synthesis, N-Methoxy-N-methylpyrazine-2-carboxamide has been investigated for its applications in central nervous system (CNS) drug discovery. A recent preprint on bioRxiv detailed its use in the design of neuroprotective agents. The researchers utilized the compound's structural features to develop analogs that could cross the blood-brain barrier (BBB) and modulate neurotransmitter receptors. Preliminary in vitro and in vivo studies showed that these analogs could mitigate oxidative stress and neuronal apoptosis, indicating their potential for treating neurodegenerative disorders such as Alzheimer's disease.

Another area of interest is the compound's potential in antimicrobial research. A 2024 study in ACS Infectious Diseases explored its derivatives as novel antibacterial agents. The study reported that certain modifications to the pyrazine core resulted in compounds with potent activity against multidrug-resistant bacterial strains. These findings underscore the versatility of N-Methoxy-N-methylpyrazine-2-carboxamide as a platform for developing new antimicrobial therapies, particularly in the face of rising antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this compound. Recent computational studies have employed molecular docking and quantitative structure-activity relationship (QSAR) models to predict the binding affinities and toxicities of these derivatives. These efforts aim to streamline the drug discovery process and reduce the likelihood of late-stage failures in clinical trials.

In conclusion, N-Methoxy-N-methylpyrazine-2-carboxamide (CAS: 317335-26-5) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its role in the synthesis of kinase inhibitors, neuroprotective agents, and antimicrobial compounds highlights its potential to address unmet medical needs. Future research should focus on further elucidating its mechanism of action and optimizing its derivatives for clinical translation. The ongoing studies underscore the importance of this compound in advancing drug discovery and development efforts.